Cas no 1553650-97-7 (1-(2,6-Dimethylphenyl)-2-methylpropan-2-ol)

1-(2,6-Dimethylphenyl)-2-methylpropan-2-ol is a tertiary alcohol derivative featuring a dimethylphenyl substituent, offering unique steric and electronic properties. Its bulky aromatic structure enhances stability and influences reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and specialty chemicals. The compound’s tertiary alcohol group provides versatility in functionalization, while the adjacent methyl groups contribute to steric hindrance, potentially improving selectivity in catalytic reactions. Its well-defined molecular structure ensures consistent performance in applications requiring precise control over reactivity and molecular interactions. Suitable for research and industrial use, it is characterized by high purity and reliable synthetic reproducibility.

1-(2,6-Dimethylphenyl)-2-methylpropan-2-ol structure

1553650-97-7 structure

Product Name:1-(2,6-Dimethylphenyl)-2-methylpropan-2-ol

CAS No:1553650-97-7

MF:C₁₂H₁₈O

MW:178.270723819733

MDL:MFCD24264904

CID:5180888

PubChem ID:81923091

Update Time:2025-06-06

1-(2,6-Dimethylphenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1-(2,6-dimethylphenyl)-2-methylpropan-2-ol
- Benzeneethanol, α,α,2,6-tetramethyl-
- 1-(2,6-Dimethylphenyl)-2-methylpropan-2-ol
- MDL： MFCD24264904
- Inchi： 1S/C12H18O/c1-9-6-5-7-10(2)11(9)8-12(3,4)13/h5-7,13H,8H2,1-4H3
- InChI Key： QRFZWKLOKAWGQS-UHFFFAOYSA-N
- SMILES： OC(C)(C)CC1C(C)=CC=CC=1C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 153
XLogP3: 2.8
Topological Polar Surface Area: 20.2

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